Cas no 1250994-55-8 (O4-tert-butyl O3a-ethyl 1,2,3,5,6,6a-hexahydropyrrolo[3,2-b]pyrrole-3a,4-dicarboxylate)

• Product Name: O4-tert-butyl O3a-ethyl 1,2,3,5,6,6a-hexahydropyrrolo[3,2-b]pyrrole-3a,4-dicarboxylate
• CAS No: 1250994-55-8
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 4564731
• Update Time: 2023-11-20

O4-tert-butyl O3a-ethyl 1,2,3,5,6,6a-hexahydropyrrolo[3,2-b]pyrrole-3a,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 6a-ethyl hexahydropyrrolo[3,2-b]pyrrole-1,6a(2H)-dicarboxylate
• PYRROLO[3,2-B]PYRROLE-1,6A-DICARBOXYLIC ACID, HEXAHYDRO-, 1-(1,1-DIMETHYLETHYL) 6A-ETHYL ESTER
• 4-O-tert-butyl 3a-O-ethyl 1,2,3,5,6,6a-hexahydropyrrolo[3,2-b]pyrrole-3a,4-dicarboxylate
• O4-tert-Butyl O3a-ethyl 1,2,3,5,6,6a-hexahydro-pyrrolo[3,2-b]pyrrole-3a,4-dicarboxylate
• PB11636
• P12098
• O4-tert-butyl O3a-ethyl 1,2,3,5,6,6a-hexahydropyrrolo[3,2-b]pyrrole-3a,4-dicarboxylate

• Inchi： 1S/C14H24N2O4/c1-5-19-11(17)14-7-8-15-10(14)6-9-16(14)12(18)20-13(2,3)4/h10,15H,5-9H2,1-4H3
• InChI Key： QLPXWVCIJGAGHW-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CCNC1CCN2C(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 405
• XLogP3: 1.2
• Topological Polar Surface Area: 67.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 363.3±32.0 °C at 760 mmHg
• Flash Point: 173.5±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

O4-tert-butyl O3a-ethyl 1,2,3,5,6,6a-hexahydropyrrolo[3,2-b]pyrrole-3a,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)